4-cyano-N-(2-(dimethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C20H20N4O2S.ClH/c1-23(2)10-11-24(19(25)15-6-4-14(13-21)5-7-15)20-22-17-12-16(26-3)8-9-18(17)27-20;/h4-9,12H,10-11H2,1-3H3;1H
• InChI Key: AOZDVYWSINCRJP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=CC(=C2)OC)C(=O)C3=CC=C(C=C3)C#N.Cl
• Molecular Formula: C20H21ClN4O2S
• Molecular Weight: 416.9 g/mol

Description

4-cyano-N-(2-(dimethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H21ClN4O2S and its molecular weight is 416.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Compounds with structural elements similar to "4-cyano-N-(2-(dimethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride" have been synthesized and evaluated for various biological activities. For instance, the synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] and their cis- and trans-derivatives exhibited significant antitetrabenazine activity, a property common among antidepressants, suggesting potential CNS therapeutic applications (L. Martin et al., 1981). Another study focused on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, which demonstrated anti-inflammatory and analgesic activities, highlighting the versatility of such compounds in drug development (A. Abu‐Hashem et al., 2020).

Heterocyclic Chemistry Applications

The behavior of similar compounds towards various nucleophiles has been explored to synthesize a range of heterocyclic derivatives. For example, reactions involving 2-cyano-3-(dimethylamino)-N-(4-phenylthiazol-2-yl)acrylamide led to the formation of isoxazole, pyrazole, and pyrimidine derivatives, indicating the utility of these compounds in generating diverse heterocyclic frameworks with potential pharmacological properties (S. Bondock et al., 2011).

Antimicrobial and Anticancer Activity

A novel series of 4-thiazolidinone derivatives was synthesized and evaluated for in vitro antimicrobial and anticancer potentials, demonstrating that structural modifications can significantly influence biological activity. This suggests that derivatives of "4-cyano-N-(2-(dimethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride" could be explored for similar applications (A. Deep et al., 2016).